Cas no 885280-76-2 (4-Thiazolemethanamine,2-(3-aminophenyl)-)

4-Thiazolemethanamine,2-(3-aminophenyl)- structure
885280-76-2 structure
Product Name:4-Thiazolemethanamine,2-(3-aminophenyl)-
CAS No:885280-76-2
MF:C10H11N3S
MW:205.279440164566
CID:711825
PubChem ID:53407706
Update Time:2025-04-19

4-Thiazolemethanamine,2-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanamine,2-(3-aminophenyl)-
    • 3-(4-Aminomethyl-thiazol-2-yl)-phenylamine
    • 3-(4-AMINOMETHYL-THIAZOL-2-YL)PHENYLAMINE,
    • 3-[4-(aminomethyl)-1,3-thiazol-2-yl]aniline
    • 3-(4-(AMINOMETHYL)THIAZOL-2-YL)ANILINE
    • 4-Thiazolemethanamine,2-(3-aminophenyl)
    • DTXSID20696000
    • AB27141
    • 885280-76-2
    • FT-0762750
    • DB-077852
    • Inchi: 1S/C10H11N3S/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7/h1-4,6H,5,11-12H2
    • InChI Key: QUXOFRGYFWHYLG-UHFFFAOYSA-N
    • SMILES: S1C=C(CN)N=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 205.06700
  • Monoisotopic Mass: 205.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93.2Ų

Experimental Properties

  • PSA: 93.17000
  • LogP: 3.13250

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